Cas no 1805193-85-4 (5-Amino-4-bromo-2-(difluoromethyl)pyridine)

• Product Name: 5-Amino-4-bromo-2-(difluoromethyl)pyridine
• CAS No: 1805193-85-4
• MF: C₆H₅BrF₂N₂
• MW: 223.018107175827
• CID: 4927495
• Update Time: 2025-10-29

5-Amino-4-bromo-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromo-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H5BrF2N2/c7-3-1-5(6(8)9)11-2-4(3)10/h1-2,6H,10H2
• InChI Key： ZLQZBQFPRGTVPR-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-4-bromo-2-(difluoromethyl)pyridine

Recent Advances in the Study of 5-Amino-4-bromo-2-(difluoromethyl)pyridine (CAS: 1805193-85-4)

The compound 5-Amino-4-bromo-2-(difluoromethyl)pyridine (CAS: 1805193-85-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its amino and bromo substituents along with a difluoromethyl group, serves as a versatile building block in the synthesis of novel drug candidates. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other biologically active molecules, highlighting its importance in modern drug discovery.

One of the key areas of research involving 5-Amino-4-bromo-2-(difluoromethyl)pyridine is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. The presence of the difluoromethyl group was found to enhance binding affinity and metabolic stability, making it a valuable moiety in inhibitor design.

In addition to its role in kinase inhibition, 5-Amino-4-bromo-2-(difluoromethyl)pyridine has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound, when incorporated into larger molecular frameworks, displays broad-spectrum activity against drug-resistant bacterial strains. The bromo substituent, in particular, was shown to facilitate interactions with bacterial enzymes, while the amino group contributed to solubility and bioavailability. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

The synthetic utility of 5-Amino-4-bromo-2-(difluoromethyl)pyridine has also been a focus of recent research. A 2024 publication in Organic Letters detailed a novel, scalable synthesis route for this compound, emphasizing its importance as an intermediate in pharmaceutical manufacturing. The study highlighted the use of palladium-catalyzed cross-coupling reactions to further functionalize the pyridine core, enabling the rapid generation of diverse compound libraries for high-throughput screening.

From a structural perspective, computational studies have provided insights into the conformational preferences and electronic properties of 5-Amino-4-bromo-2-(difluoromethyl)pyridine. Density functional theory (DFT) calculations, as reported in a 2023 article in The Journal of Physical Chemistry A, revealed that the difluoromethyl group induces significant polarization effects, which may explain its observed biological activity. These computational findings complement experimental data and aid in the rational design of derivatives with improved pharmacological profiles.

Looking ahead, researchers anticipate that 5-Amino-4-bromo-2-(difluoromethyl)pyridine will continue to play a pivotal role in medicinal chemistry. Its unique combination of substituents offers multiple points for structural modification, making it a valuable scaffold for the development of targeted therapies. Ongoing studies are exploring its potential in areas such as neurodegenerative diseases and antiviral drug development, further expanding its applications in the biomedical field.

In conclusion, recent advancements in the study of 5-Amino-4-bromo-2-(difluoromethyl)pyridine (CAS: 1805193-85-4) underscore its significance as a multifunctional building block in drug discovery. Its demonstrated biological activities, synthetic accessibility, and structural versatility position it as a compound of considerable interest for future research and development efforts in chemical biology and pharmaceutical sciences.